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Compound of Interest

Compound Name: Acid Red 44

cat. No.: B110021

In-Depth Technical Guide to Acid Red 44

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and common applications of Acid Red 44 (C.I. 16250), a synthetic azo
dye. The information is intended for use by researchers, scientists, and professionals in drug
development who may utilize this compound in their work.

Core Chemical and Physical Properties

Acid Red 44, also known by names such as Ponceau 6R and Crystal Scarlet, is a red, water-
soluble, single azo dye.[1] Its chemical structure and fundamental properties are summarized
below.
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Property Value Reference
Molecular Formula C20H12N2Na207S:2 [1112]
Molecular Weight 502.43 g/mol [1][2]
CAS Number 2766-77-0 [1]
C.l. Name Acid Red 44 [3]
C.I. Number 16250 [3]
disodium;7-hydroxy-8-
(naphthalen-1-
IUPAC Name ) [2]
yldiazenyl)naphthalene-1,3-
disulfonate
Appearance Red powder
Soluble in water (red solution),
B slightly soluble in ethanol
Solubility [1]

(yellowish-red solution), and

almost insoluble in acetone.

Absorption Maximum (Amax)

510-519 nm

[3]4]

Synthesis of Acid Red 44

The synthesis of Acid Red 44 is a classic example of azo coupling, a two-step process

involving diazotization followed by a coupling reaction.[1]

Experimental Protocol: Synthesis of Acid Red 44

This protocol is based on the general principles of azo dye synthesis.[5][6]

Materials:

¢ Naphthalen-1-amine

e 7-Hydroxynaphthalene-1,3-disulfonic acid (G acid)

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


http://www.worlddyevariety.com/acid-dyes/acid-red-44.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-44
http://www.worlddyevariety.com/acid-dyes/acid-red-44.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-44
http://www.worlddyevariety.com/acid-dyes/acid-red-44.html
https://www.stainsfile.com/dyes/ponceau-6r-16250/
https://www.stainsfile.com/dyes/ponceau-6r-16250/
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Red-44
http://www.worlddyevariety.com/acid-dyes/acid-red-44.html
https://www.stainsfile.com/dyes/ponceau-6r-16250/
https://cameo.mfa.org/wiki/CI_16250,_Crystal_Ponceau_6R,_Acid_Red_44,_LC
https://www.benchchem.com/product/b110021?utm_src=pdf-body
https://www.benchchem.com/product/b110021?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-red-44.html
https://www.benchchem.com/product/b110021?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Manufacturing_of_Acid_Red_73.pdf
https://cpb-us-e2.wpmucdn.com/sites.uci.edu/dist/4/872/files/2019/02/M52LB_Experiment7W19.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

e |ce

« Distilled water

Procedure:

Step 1: Diazotization of Naphthalen-1-amine

o Prepare a solution of Naphthalen-1-amine in dilute hydrochloric acid.

e Cool the solution to 0-5°C in an ice bath with constant stirring. Maintaining a low temperature
is critical to prevent the decomposition of the diazonium salt.

e Slowly add a pre-cooled aqueous solution of sodium nitrite to the Naphthalen-1-amine
solution. The slow addition helps to control the exothermic reaction and maintain the low
temperature.

o Continue stirring for a short period to ensure the complete formation of the diazonium salt.
Step 2: Azo Coupling

o Prepare a separate alkaline solution of 7-Hydroxynaphthalene-1,3-disulfonic acid by
dissolving it in a dilute sodium hydroxide solution.

e Cool this solution to 0-5°C in an ice bath.

e Slowly add the cold diazonium salt solution from Step 1 to the alkaline solution of 7-
Hydroxynaphthalene-1,3-disulfonic acid with vigorous stirring.

o The coupling reaction should occur rapidly, resulting in the formation of a red precipitate of
Acid Red 44.
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» Continue stirring for a period to ensure the reaction goes to completion.

» The final product can then be isolated by filtration, washed, and dried.

Step 1: Diazotization

HCI, NaNO2
0-5°C

Naphthalen-1-diazonium
chloride

Naphthalen-1-amine

Step 2: Azo Coupling

7-Hydroxynaphthalene-1,3-disulfonic acid
(G acid)

NaOH (aq) Coupling Reaction

Acid Red 44

Click to download full resolution via product page
Synthesis pathway of Acid Red 44.

Applications in Histological Staining

Acid Red 44, often referred to as Ponceau 6R in histological contexts, is a key component of
the Martius, Scarlet, and Blue (MSB) trichrome stain.[7][8] This method is particularly useful for
the selective demonstration of fibrin.[9]

Experimental Protocol: MSB Trichrome Stain for Fibrin

This is a representative protocol for the MSB trichrome stain.[9][10][11]

Materials:

Formalin-fixed, paraffin-embedded tissue sections (3-5 pum thick)

Bouin's fluid (optional, for post-fixation)

Weigert's iron hematoxylin

Martius Yellow solution
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e Crystal Scarlet (Ponceau 6R/Acid Red 44) solution

e Phosphotungstic acid solution

e Aniline Blue solution

e 1% Acetic acid

» Graded alcohols and xylene for deparaffinization, dehydration, and clearing

¢ Mounting medium

Procedure:

o Deparaffinize and rehydrate tissue sections to water.

e Optional: Post-fix sections in Bouin's fluid for 1 hour at 56°C for improved staining, then wash
well in running tap water until the yellow color is removed.

 Stain nuclei with Weigert's iron hematoxylin for 10-15 minutes, then differentiate in acid
alcohol and "blue" in running tap water.

e Stain with Martius Yellow for 2 minutes.

e Rinse briefly in distilled water.

 Stain with Crystal Scarlet (Ponceau 6R) for 10 minutes.

 Differentiate with phosphotungstic acid solution until only fibrin remains red (this may take up
to 10 minutes).

 Stain with Aniline Blue until collagen is blue (this may take up to 10 minutes).

» Rinse briefly with 1% acetic acid.

o Dehydrate rapidly through graded alcohols, clear in xylene, and mount.

Expected Results:
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Nuclei: Blue/Black

Erythrocytes: Yellow

Muscle: Red

Collagen: Blue

Fibrin: Red
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Experimental workflow for the MSB trichrome stain.
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Signaling Pathways

As a synthetic dye, Acid Red 44 is not known to be involved in any biological signaling
pathways. Its utility in a research context is primarily as a staining agent to provide contrast for
the visualization of specific tissue components.

Safety and Toxicology

Detailed toxicological data for Acid Red 44 is not readily available. As with all laboratory
chemicals, it should be handled with appropriate personal protective equipment, including
gloves, lab coat, and eye protection. Work in a well-ventilated area and avoid inhalation of the
powder. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acid Red 44 molecular weight and formula].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110021#acid-red-44-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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